![molecular formula C12H18N2O4S2 B5858809 N-[4-(1-piperidinylsulfonyl)phenyl]methanesulfonamide](/img/structure/B5858809.png)
N-[4-(1-piperidinylsulfonyl)phenyl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to N-[4-(1-piperidinylsulfonyl)phenyl]methanesulfonamide often involves intricate chemical reactions. For instance, a method for synthesizing sulfonylated unsaturated piperidines involves rhodium-catalyzed intramolecular cyclization, demonstrating the compound's role in generating structurally complex molecules with potential biological activities (Furukawa et al., 2019).
Molecular Structure Analysis
The molecular and supramolecular structures of derivatives have been thoroughly investigated. For example, the molecular structure of N-[2-(pyridin-2-yl)ethyl] derivatives of methane-, benzene-, and toluenesulfonamide reveals interesting aspects of their conformation and potential for metal coordination, highlighting the diversity in structural configurations and interactions (Jacobs et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives showcase a variety of reaction pathways and outcomes. For instance, the sulfomethylation of polyazamacrocycles with formaldehyde bisulfite opens new avenues for creating mixed-side-chain macrocyclic chelates, underscoring the compound's versatility in facilitating diverse chemical transformations (van Westrenen & Sherry, 1992).
Physical Properties Analysis
The physical properties of this compound and its derivatives, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in various solvents and environments. However, specific details on these physical properties require further exploration in scientific literature for a comprehensive understanding.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with different chemical reagents, are essential for the application of this compound in synthetic chemistry and drug development. Studies like the exploration of sulfomethylation reactions and the development of potent cyclooxygenase-2 inhibitors illustrate the compound's significant chemical versatility and potential for creating biologically active molecules (Singh et al., 2004).
properties
IUPAC Name |
N-(4-piperidin-1-ylsulfonylphenyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4S2/c1-19(15,16)13-11-5-7-12(8-6-11)20(17,18)14-9-3-2-4-10-14/h5-8,13H,2-4,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGSXPMDRSXVLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.